1-[(3-Methoxyphenyl)methyl]-4-[(4-methoxyphenyl)methyl]pyrazine-2,3-dione

• IUPAC Name: 1-[(3-methoxyphenyl)methyl]-4-[(4-methoxyphenyl)methyl]pyrazine-2,3-dione
• InChI: InChI=1S/C20H20N2O4/c1-25-17-8-6-15(7-9-17)13-21-10-11-22(20(24)19(21)23)14-16-4-3-5-18(12-16)26-2/h3-12H,13-14H2,1-2H3
• InChI Key: YHZUHZFDURMYSS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C=CN(C(=O)C2=O)CC3=CC(=CC=C3)OC
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

1-[(3-Methoxyphenyl)methyl]-4-[(4-methoxyphenyl)methyl]pyrazine-2,3-dione, also known as MPP, is a chemical compound with potential therapeutic applications in various fields.

Mechanism Of Action

The mechanism of action of 1-[(3-Methoxyphenyl)methyl]-4-[(4-methoxyphenyl)methyl]pyrazine-2,3-dione is not fully understood. However, studies have suggested that 1-[(3-Methoxyphenyl)methyl]-4-[(4-methoxyphenyl)methyl]pyrazine-2,3-dione may exert its therapeutic effects through various pathways, including the inhibition of NF-κB signaling, modulation of ROS production, and regulation of apoptosis pathways.
Biochemical and Physiological Effects:
1-[(3-Methoxyphenyl)methyl]-4-[(4-methoxyphenyl)methyl]pyrazine-2,3-dione has been shown to have various biochemical and physiological effects. In cancer cells, 1-[(3-Methoxyphenyl)methyl]-4-[(4-methoxyphenyl)methyl]pyrazine-2,3-dione has been demonstrated to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In inflammation, 1-[(3-Methoxyphenyl)methyl]-4-[(4-methoxyphenyl)methyl]pyrazine-2,3-dione has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB signaling. In neurodegenerative diseases, 1-[(3-Methoxyphenyl)methyl]-4-[(4-methoxyphenyl)methyl]pyrazine-2,3-dione has been shown to reduce oxidative stress and inflammation in the brain, leading to neuroprotection.

Advantages And Limitations For Lab Experiments

1-[(3-Methoxyphenyl)methyl]-4-[(4-methoxyphenyl)methyl]pyrazine-2,3-dione has several advantages for lab experiments. It is relatively easy to synthesize, and its potential therapeutic applications make it a promising compound for further research. However, 1-[(3-Methoxyphenyl)methyl]-4-[(4-methoxyphenyl)methyl]pyrazine-2,3-dione also has some limitations. Its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for 1-[(3-Methoxyphenyl)methyl]-4-[(4-methoxyphenyl)methyl]pyrazine-2,3-dione research. One direction is to further investigate its potential therapeutic applications in cancer, inflammation, and neurodegenerative diseases. Another direction is to elucidate its mechanism of action and identify potential targets for drug development. Additionally, more research is needed to determine the safety and efficacy of 1-[(3-Methoxyphenyl)methyl]-4-[(4-methoxyphenyl)methyl]pyrazine-2,3-dione in vivo and its potential for clinical use.
In conclusion, 1-[(3-Methoxyphenyl)methyl]-4-[(4-methoxyphenyl)methyl]pyrazine-2,3-dione is a promising compound with potential therapeutic applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research is needed to fully understand the potential of 1-[(3-Methoxyphenyl)methyl]-4-[(4-methoxyphenyl)methyl]pyrazine-2,3-dione as a therapeutic agent.

Synthesis Methods

1-[(3-Methoxyphenyl)methyl]-4-[(4-methoxyphenyl)methyl]pyrazine-2,3-dione can be synthesized through a multi-step reaction process. The starting materials for the synthesis are 3-methoxybenzyl alcohol and 4-methoxybenzyl alcohol. The synthesis involves the formation of a pyrazine-2,3-dione ring through a condensation reaction between the two starting materials. The final product is obtained through purification and isolation steps.

Scientific Research Applications

1-[(3-Methoxyphenyl)methyl]-4-[(4-methoxyphenyl)methyl]pyrazine-2,3-dione has been studied for its potential therapeutic applications in various fields, including cancer, inflammation, and neurodegenerative diseases. In cancer research, 1-[(3-Methoxyphenyl)methyl]-4-[(4-methoxyphenyl)methyl]pyrazine-2,3-dione has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In inflammation research, 1-[(3-Methoxyphenyl)methyl]-4-[(4-methoxyphenyl)methyl]pyrazine-2,3-dione has been demonstrated to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In neurodegenerative disease research, 1-[(3-Methoxyphenyl)methyl]-4-[(4-methoxyphenyl)methyl]pyrazine-2,3-dione has shown potential as a neuroprotective agent by reducing oxidative stress and inflammation in the brain.